![molecular formula C11H9NO3 B1590762 8-Methoxyquinoline-3-carboxylic acid CAS No. 71082-36-5](/img/structure/B1590762.png)
8-Methoxyquinoline-3-carboxylic acid
Overview
Description
Synthesis Analysis
The synthesis of 8-Methoxyquinoline-3-carboxylic acid involves a series of reactions. For instance, a study reported the synthesis of a series of hybrid substituted coumarin and azacoumarin-3-carboxylic acid derivatives, including 8-methoxycoumarin-3-carboxylic acid . Another study described a versatile synthetic approach to produce a series of 8-methoxycoumarin-3-carboxamide analogues .Molecular Structure Analysis
The molecular formula of this compound is C11H9NO3 . The compound has a molecular weight of 203.19 .Chemical Reactions Analysis
The chemical reactions involving this compound are complex. For example, the reaction of 8-methoxycoumarin-3-carboxamide with 4N hydrochloric acid in acetic acid under reflux conditions yielded 56% of 8-methoxycoumarin-3-carboxylic acid .Scientific Research Applications
Antibacterial Activity
8-Methoxyquinoline-3-carboxylic acid derivatives have shown promising antibacterial activity. A study by Sánchez et al. (1995) highlighted the synthesis of 8-methoxyquinoline-3-carboxylic acids, which demonstrated significant antibacterial activity against Gram-positive, Gram-negative, and anaerobic bacteria. This research indicates the potential use of these compounds in developing new antibacterial agents.
Pharmaceutical Research
The metabolism of drugs related to this compound has been a focus in pharmaceutical research. For instance, Clark, Huford, and McChesney (1981) investigated the metabolic transformation of primaquine, a related compound, using microorganisms. This kind of study is crucial for understanding how drugs are processed in the body and can guide the design of more effective pharmaceuticals.
Natural Product Synthesis
Natural products containing this compound or its derivatives have been identified in various plants. Starratt and Caveney (1996) isolated a new quinoline-2-carboxylic acid, 4-hydroxy-6-methoxyquinoline-2-carboxylic acid, from Ephedra species. Such discoveries contribute to the understanding of plant biochemistry and the potential for new drug development.
Chemical Synthesis and Applications
The chemical synthesis of this compound derivatives has wide applications. For example, Trécourt et al. (1995) demonstrated regioselective bromination and coupling reactions in the synthesis of these compounds, which are useful in various chemical transformations and potentially in drug development.
Herbicidal Applications
The compound has also shown potential in agricultural applications. E. et al. (2015) synthesized 8-Methoxyquinoline 5-amino acetic acid and tested its herbicidal activity, demonstrating its effectiveness in weed control.
Photostability Studies
Studies on the photostability of this compound derivatives provide insights into their stability under UV light. Matsumoto et al. (1992) researched the stability of fluoroquinolones substituted at the 8 position, which is important for their safe use in pharmaceuticals and other applications.
Mechanism of Action
Target of Action
A structurally similar compound, 8-methoxycoumarin-3-carboxamide, has been reported to target caspase-3/7 and β-tubulin .
Mode of Action
It’s worth noting that the related compound, 8-methoxycoumarin-3-carboxamide, has been shown to inhibit β-tubulin polymerization activity and activate caspase3/7 protein in hepg2 cells .
Biochemical Pathways
The related compound, 8-methoxycoumarin-3-carboxamide, has been shown to induce cell cycle arrest during the g1/s phase and trigger apoptosis in hepg2 cells .
Result of Action
The related compound, 8-methoxycoumarin-3-carboxamide, has been shown to have significant inhibitory effects on the growth of hepg2 cells, a widely studied liver cancer cell line .
Biochemical Analysis
Biochemical Properties
Quinoline derivatives are known to exhibit a wide range of biological activities, including antimicrobial, anticancer, and antifungal effects
Cellular Effects
Some quinoline derivatives have been shown to have significant inhibitory effects on the growth of certain cancer cell lines .
Molecular Mechanism
The molecular mechanism of action of 8-Methoxyquinoline-3-carboxylic acid is not well-established. It is known that some quinoline derivatives can inhibit β-tubulin polymerization activity in certain cells .
Metabolic Pathways
It is known that quinoline derivatives are involved in various metabolic pathways .
Subcellular Localization
The prediction of protein subcellular localization is an active area of research in bioinformatics .
properties
IUPAC Name |
8-methoxyquinoline-3-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9NO3/c1-15-9-4-2-3-7-5-8(11(13)14)6-12-10(7)9/h2-6H,1H3,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MCODIFYTJFMYQG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC2=CC(=CN=C21)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70562882 | |
Record name | 8-Methoxyquinoline-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70562882 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
203.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
71082-36-5 | |
Record name | 8-Methoxy-3-quinolinecarboxylic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=71082-36-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 8-Methoxyquinoline-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70562882 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the primary biological activity reported for 8-Methoxyquinoline-3-carboxylic acid derivatives?
A: Research primarily focuses on the antibacterial and anticancer properties of this compound derivatives. Studies have investigated their in vitro activity against various bacterial strains [] and cancer cell lines like MCF-7 and HepG-2. []
Q2: How does the structure of this compound derivatives influence their biological activity?
A: Structure-Activity Relationship (SAR) studies are crucial for understanding how modifications to the core structure of this compound impact its activity and potency. For example, introducing a cyclopropyl group at the 1-position and a fluorine atom at the 6-position, along with variations in the 5-amino substituent, has been explored for optimizing antibacterial activity. [] Similarly, introducing bromine, methoxy, and phenylazo groups at different positions of the coumarin and azacoumarin rings has been investigated for anticancer activity. []
Q3: What synthetic approaches are commonly employed for preparing this compound derivatives?
A: The synthesis of these compounds often involves multi-step procedures. For instance, 8-methoxyazacoumarin-3-carboxylic acid derivatives can be synthesized from commercially available starting materials like 2-amino-3-hydroxybenzoic acid. [] The process typically involves forming the quinolone core and then introducing desired substituents at specific positions.
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